Cas no 2137694-50-7 ({3-[(2,2-Dimethylbut-3-en-1-yl)oxy]-2,2-difluoropropyl}(methyl)amine)

• Product Name: {3-[(2,2-Dimethylbut-3-en-1-yl)oxy]-2,2-difluoropropyl}(methyl)amine
• CAS No: 2137694-50-7
• MF: C₁₀H₁₉F₂NO
• MW: 207.260770082474
• CID: 6612126
• PubChem ID: 165462484
• Update Time: 2025-10-28

{3-[(2,2-Dimethylbut-3-en-1-yl)oxy]-2,2-difluoropropyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-788480
• 2137694-50-7
• {3-[(2,2-dimethylbut-3-en-1-yl)oxy]-2,2-difluoropropyl}(methyl)amine
• {3-[(2,2-Dimethylbut-3-en-1-yl)oxy]-2,2-difluoropropyl}(methyl)amine

• Inchi： 1S/C10H19F2NO/c1-5-9(2,3)7-14-8-10(11,12)6-13-4/h5,13H,1,6-8H2,2-4H3
• InChI Key： GKTBECCHLHXPIW-UHFFFAOYSA-N
• SMILES： FC(CNC)(COCC(C=C)(C)C)F

Computed Properties

• Exact Mass: 207.14347055g/mol
• Monoisotopic Mass: 207.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on {3-[(2,2-Dimethylbut-3-en-1-yl)oxy]-2,2-difluoropropyl}(methyl)amine

Comprehensive Overview of {3-[(2,2-Dimethylbut-3-en-1-yl)oxy]-2,2-difluoropropyl}(methyl)amine (CAS No. 2137694-50-7)

The compound {3-[(2,2-Dimethylbut-3-en-1-yl)oxy]-2,2-difluoropropyl}(methyl)amine (CAS No. 2137694-50-7) is a structurally unique amine derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its molecular structure features a difluoropropyl backbone coupled with a 2,2-dimethylbut-3-en-1-yloxy substituent, making it a valuable intermediate for the synthesis of more complex molecules. Researchers are particularly interested in its potential applications due to the presence of fluorine atoms, which often enhance the bioavailability and metabolic stability of pharmaceutical compounds.

In recent years, the demand for fluorinated organic compounds has surged, driven by their widespread use in drug discovery and agrochemical development. The compound 2137694-50-7 aligns with this trend, as its difluoropropyl moiety is a key feature in many FDA-approved drugs. For instance, fluorine-containing compounds are known to improve binding affinity to target proteins, a property highly sought after in the development of kinase inhibitors and GPCR modulators. This has led to increased searches for "fluorine in drug design" and "amine derivatives in pharmaceuticals," reflecting the growing interest in such molecules.

Another area of interest is the compound's potential role in green chemistry. With sustainability becoming a hot topic, researchers are exploring ways to synthesize 2137694-50-7 using eco-friendly methods. Questions like "how to reduce waste in amine synthesis" or "catalytic approaches for fluorinated compounds" are frequently searched, indicating a shift toward environmentally conscious practices. The compound's allylic ether group also opens doors for further functionalization, making it a versatile building block in click chemistry and bioconjugation applications.

From a technical standpoint, the synthesis of {3-[(2,2-Dimethylbut-3-en-1-yl)oxy]-2,2-difluoropropyl}(methyl)amine involves multi-step organic reactions, including nucleophilic substitution and reductive amination. These processes are often optimized for high yield and purity, as the compound's quality is critical for downstream applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with industry standards.

In conclusion, CAS No. 2137694-50-7 represents a promising candidate for various scientific and industrial applications. Its unique structure, combined with the rising demand for fluorinated amines, positions it as a molecule of significant interest. As research continues, we can expect to see more innovations leveraging this compound, particularly in drug discovery and sustainable chemistry.